Cas no 666818-14-0 (N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide)

• Product Name: N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide
• CAS No: 666818-14-0
• MF: C₁₆H₁₂FNO₄
• MW: 301.269187927246
• MDL: MFCD01252058
• CID: 4656476
• Update Time: 2025-10-07

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide
• Benzamide, N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluoro-

• MDL： MFCD01252058
• Inchi： 1S/C16H12FNO4/c1-9(19)11-6-14-15(22-8-21-14)7-13(11)18-16(20)10-4-2-3-5-12(10)17/h2-7H,8H2,1H3,(H,18,20)
• InChI Key： ZMFJDLOJHKKGLA-UHFFFAOYSA-N
• SMILES： C(NC1=C(C(C)=O)C=C2OCOC2=C1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide

Recent Advances in the Study of N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide (CAS: 666818-14-0)

The compound N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide (CAS: 666818-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzodioxol-based fluorobenzamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as an anti-inflammatory agent.

Another significant development is the exploration of this compound's role in cancer therapy. Preliminary findings from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The researchers utilized high-throughput screening and proteomic analysis to identify the compound's interaction with apoptotic regulators, providing a foundation for further preclinical studies.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide have been reported. A 2023 paper in Organic Process Research & Development highlighted a scalable and cost-effective synthesis route, which could facilitate its large-scale production for further pharmacological evaluation. The optimized protocol achieved a high yield and purity, addressing previous challenges in the compound's synthesis.

Despite these promising findings, challenges remain in the clinical translation of N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide. Current research is focused on addressing its pharmacokinetic properties, such as metabolic stability and tissue distribution, to improve its drug-like characteristics. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline.

In conclusion, N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-fluorobenzamide (CAS: 666818-14-0) represents a promising candidate for further investigation in both inflammatory and oncological contexts. Continued research into its mechanism of action, structural optimization, and preclinical efficacy will be critical in determining its potential as a therapeutic agent. The compound's unique chemical structure and biological activity underscore its value in the ongoing search for novel small-molecule drugs.